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Compound of Interest

Compound Name: Hexachloroethane-13C

Cat. No.: B1340454 Get Quote

An In-depth Technical Guide to Hexachloroethane-13C

Introduction
Hexachloroethane-13C is a stable isotope-labeled version of hexachloroethane, an

organochlorine compound. In this labeled variant, one or both carbon atoms are the carbon-13

(¹³C) isotope instead of the more common carbon-12. This isotopic labeling provides a distinct

mass signature that is invaluable for specific analytical techniques, particularly in Nuclear

Magnetic Resonance (NMR) spectroscopy and mass spectrometry.[1] Its primary application is

as an internal standard or tracer in environmental fate and transport studies, given that its

unlabeled counterpart is a persistent organic pollutant.[1] This guide provides a comprehensive

overview of its physical and chemical properties, synthesis, and analytical methodologies.

Physical and Chemical Properties
The physical and chemical properties of Hexachloroethane-13C are nearly identical to those

of unlabeled hexachloroethane, with the most significant difference being its molecular weight.

[1] The quantitative data for the compound are summarized in the table below.
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Property Value

Chemical Formula ¹³CCCl₆

Molecular Weight 237.73 g/mol [2][3][4][5]

Appearance Colorless, crystalline solid[6][7][8]

Odor Camphor-like[6][7][8]

Melting Point 183 - 187 °C (sublimes)[6][9]

Boiling Point 185 - 186 °C (sublimes)[6][9]

Density 2.091 g/mL at 25 °C[6][8][10]

Solubility
Insoluble in water; soluble in alcohol, ether,

benzene, and chloroform[6][10]

Vapor Pressure 0.4 mmHg at 20 °C[7]

Stability
Stable under normal conditions, but may

decompose at high temperatures[6][10]

Chemical Structure
The structure of Hexachloroethane-13C consists of a single carbon-carbon bond with three

chlorine atoms attached to each carbon. In the singly labeled version, one of these carbon

atoms is a ¹³C isotope.

Figure 1: Chemical structure of Hexachloroethane-13C.

Experimental Protocols
Synthesis
The synthesis of Hexachloroethane-13C requires specialized methods starting with

precursors enriched in the carbon-13 isotope.[1] Achieving high isotopic enrichment (typically

≥99 atom % ¹³C) and chemical purity is critical.[1]

General Method: Chlorination of a ¹³C-Labeled Precursor

A common approach is the exhaustive chlorination of a suitable ¹³C-labeled starting material.[1]
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Starting Material Selection: Choose a simple, ¹³C-labeled organic precursor such as ¹³C-

labeled ethylene or tetrachloroethylene.[1]

Chlorination Reaction: The precursor is subjected to chlorination. For example,

tetrachloroethylene can be chlorinated at 100–140 °C in the presence of a ferric chloride

catalyst.[8]

Purification: The crude product is purified to remove unreacted starting materials and by-

products. Due to its solid nature and sublimation properties, purification can be achieved

through recrystallization from a suitable solvent (e.g., ethanol) or by sublimation.[11]

Purity Confirmation: The final product's chemical and isotopic purity is confirmed using

analytical techniques like NMR and HRMS.[1]

Specific Method: From ¹³C-Carbon Tetrachloride

A documented lab-scale synthesis involves the reductive coupling of carbon tetrachloride.

Activation of Aluminum: Powdered aluminum is activated with iodine in an argon

atmosphere.

Reaction: ¹³C-labeled Carbon Tetrachloride (CCl₄) is added to the activated aluminum in a

molar ratio of approximately 8:1 (CCl₄:Al) at 45°C and stirred for about 30 minutes.[11]

Workup: The reaction mixture is hydrolyzed with water.

Purification: The organic layer is separated, passed through an alumina column, and the

solvent is evaporated. The resulting solid is further purified by double recrystallization from

ethanol to yield the final Hexachloroethane-13C product.[11]

Analytical Methodologies
Standard analytical methods for hexachloroethane involve gas chromatography (GC), often

coupled with a mass spectrometer (MS) or an electron capture detector (ECD).[12] For the ¹³C-

labeled analogue, NMR and HRMS are particularly crucial for confirming its identity and

isotopic enrichment.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful non-destructive technique used to obtain detailed information

about the structure and chemical environment of atoms. For Hexachloroethane-13C, ¹³C NMR

is the most informative.

Protocol:

A sample of Hexachloroethane-13C is dissolved in a suitable deuterated solvent (e.g.,

CDCl₃).

The solution is placed in an NMR tube and analyzed using a high-field NMR spectrometer.

A proton-decoupled ¹³C NMR spectrum is acquired.

Expected Results: Due to the molecular symmetry of hexachloroethane, a singly labeled

compound will produce a single, prominent signal in the ¹³C NMR spectrum.[1] The chemical

shift is characteristic of a carbon atom bonded to three chlorine atoms, reported to be around

105.15 ppm.[11] The high enrichment of ¹³C in the molecule provides a significantly

enhanced signal compared to the natural abundance ¹³C signal.[1]

2. High-Resolution Mass Spectrometry (HRMS)

HRMS is used to determine the precise mass-to-charge ratio of ions, which allows for the

confirmation of elemental composition and isotopic labeling.

Protocol:

The Hexachloroethane-13C sample is introduced into the mass spectrometer, typically

via a GC inlet which separates it from any impurities.

The sample is ionized, and the resulting ions are separated based on their mass-to-charge

ratio.

Expected Results: The mass spectrum will show a molecular ion peak corresponding to the

exact mass of the ¹³C-labeled molecule.[1] Due to the mass difference between ¹³C and ¹²C,

the molecular weight of Hexachloroethane-¹³C₁ is approximately one mass unit higher than

its unlabeled counterpart.[1] This mass difference is easily detected by HRMS, confirming

the presence and isotopic purity of the labeled compound.[1]
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Synthesis and Analysis Workflow
The general workflow for producing and verifying Hexachloroethane-13C involves several key

stages, from selecting the labeled precursor to final analytical validation.

¹³C-Labeled Precursor
(e.g., ¹³C-Tetrachloroethylene)

Chlorination Reaction
(e.g., with Cl₂, FeCl₃ catalyst)

Purification
(Recrystallization or Sublimation)

Purified Hexachloroethane-¹³C

Analytical Confirmation

¹³C NMR Spectroscopy High-Resolution Mass Spectrometry

Click to download full resolution via product page

Figure 2: General workflow for the synthesis and analysis of Hexachloroethane-13C.

Safety and Handling
Hexachloroethane is suspected of causing cancer and causes serious eye irritation.[9][13] It is

also very toxic to aquatic life with long-lasting effects.[13] Therefore, appropriate safety

precautions must be taken when handling Hexachloroethane-13C.
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Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[14]

Handling: Use in a well-ventilated area or under a chemical fume hood to avoid dust

formation and inhalation.[14][15]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[15]

Disposal: Dispose of waste material in accordance with national and local regulations.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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